tert-Butyl 8-methoxy-3,4-dihydro-1H-pyrido[4,3-b]indole-2(5H)-carboxylate

• IUPAC Name: tert-butyl 8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indole-2-carboxylate
• InChI: InChI=1S/C17H22N2O3/c1-17(2,3)22-16(20)19-8-7-15-13(10-19)12-9-11(21-4)5-6-14(12)18-15/h5-6,9,18H,7-8,10H2,1-4H3
• InChI Key: CJJIONMOBZTFKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C3=C(N2)C=CC(=C3)OC
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyrido[4,3-b]indole core, which is a type of heterocyclic compound. The “tert-Butyl” and “methoxy” groups are substituents on this core.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrido[4,3-b]indole core suggests that the compound may have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the methoxy group might be susceptible to reactions that involve breaking the carbon-oxygen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of a tert-butyl group could make the compound more hydrophobic.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : Novel synthesis methods for 5H-pyrido[4, 3-b]indole derivatives, closely related to the tert-Butyl 8-methoxy compound, have been developed using 1-hydroxyindole chemistry. This method facilitates the preparation of various substituted methyl 5H-pyrido[4, 3-b]indole-4-carboxylates, indicating a broad applicability in synthetic chemistry (Somei, Yamada, & Yamamura, 1998).

• Structural Insights : The crystal structure of related compounds has been studied, revealing insights into the molecular configuration and symmetry. This structural knowledge is crucial for understanding the chemical behavior and potential applications of tert-Butyl 8-methoxy derivatives (Iijima & Irikawa, 1996).

Chemical Reactions and Modifications

• Chemical Transformation : Research has shown that tert-butyl derivatives can undergo palladium-catalyzed oxidation-hydroxylation and oxidation-methoxylation, leading to the synthesis of various oxoindoline-1-carboxylates. This indicates their versatility in chemical transformations (Zhou et al., 2017).

• Spirocyclic Indoline Lactone Synthesis : Base-promoted cyclization of tert-butyl derivatives leads to the formation of spirocyclic indoline lactones. This finding suggests potential applications in the synthesis of complex organic compounds (Hodges, Wang, & Riley, 2004).

Potential Applications in Material Science

• Synthesis of Schiff Base Compounds : Research indicates the potential of tert-butyl derivatives in synthesizing Schiff base compounds, which are important in material science for their optical and electronic properties (Çolak et al., 2021).

• Intramolecular Interactions : Studies have explored the conformation of tert-butyl derivatives, including hydrogen bonding and molecular interactions. This is essential for designing materials with specific properties (Chmielewski et al., 1982).

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include exploring its potential use in pharmaceuticals or materials science.

Citations

Mild and Efficient Winterfeldt Oxidation of 1,2,3,4-Tetrahydro-γ-carbolines for the Synthesis of Dihydropyrrolo[3,2-b]-quinolones and Pyrrolo[3,2-b]quinolones

R Sheng, J Zhu, Y Hu - Molecules, 2012 - mdpi.com

The Winterfeldt oxidation (NaOH, DMF, air, rt) of substituted 1,2,3,4-tetrahydro-γ-carbolines has been developed, which provides a convenient and efficient method for the synthesis of …

Number of citations: 14 www.mdpi.com